Cas no 1114944-27-2 (5-[5-({[(4-methylphenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-[5-({[(4-methylphenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1114944-27-2
• MF: C₁₉H₁₆N₂O₂S₂
• MW: 368.472541809082
• CID: 5389463
• Update Time: 2025-06-07

5-[5-({[(4-methylphenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[5-[[[(4-Methylphenyl)methyl]thio]methyl]-2-furanyl]-3-(2-thienyl)-1,2,4-oxadiazole
• 5-[5-({[(4-methylphenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C19H16N2O2S2/c1-13-4-6-14(7-5-13)11-24-12-15-8-9-16(22-15)19-20-18(21-23-19)17-3-2-10-25-17/h2-10H,11-12H2,1H3
• InChI Key： BZZIGMQMKGHDGU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(CSCC3=CC=C(C)C=C3)O2)=NC(C2SC=CC=2)=N1

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.7±60.0 °C(Predicted)
• pka: -2.31±0.39(Predicted)

Additional information on 5-[5-({[(4-methylphenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1114944-27-2 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1114944-27-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 5-[5-({[(4-methylphenyl)methyl]sulfanyl}methyl)furan-2-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole, provides a detailed insight into its structural composition and potential biological activities. This intricate structure, characterized by a combination of furan, thiophene, and oxadiazole moieties, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The presence of multiple aromatic rings and functional groups in this compound suggests a high degree of versatility, which could be exploited for various biological interactions. Specifically, the 1,2,4-oxadiazole core is known for its role in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. This feature has been extensively studied in the context of developing antimicrobial, anti-inflammatory, and anticancer agents.

The compound's structural features also include a sulfur-containing group, which is often associated with enhanced binding affinity to biological receptors. Sulfur atoms are known to participate in hydrogen bonding and hydrophobic interactions, making them crucial for the design of small-molecule drugs. In particular, the [(4-methylphenyl)methyl]sulfanyl moiety could potentially enhance the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry. Furan rings are commonly found in natural products and have been shown to exhibit a wide range of biological activities. The incorporation of a furan ring into the structure of this compound not only adds to its complexity but also opens up possibilities for unique interactions with biological targets. For instance, furan derivatives have been reported to inhibit certain enzymes by occupying specific binding pockets within the active sites.

The thiophene ring is another key component of this compound that contributes to its potential biological activity. Thiophenes are known for their role in various pharmacological applications, including antifungal, antiviral, and anti-inflammatory effects. The presence of a thiophene ring at the 3-position of the oxadiazole core suggests that this compound might interact with biological targets in a manner similar to other thiophene-containing drugs.

Current research trends indicate that multicomponent reactions (MCRs) are becoming increasingly popular in the synthesis of complex heterocyclic compounds. The synthesis of this compound likely involves such reactions, which allow for the efficient construction of intricate molecular frameworks. MCRs offer several advantages over traditional synthetic methods, including increased efficiency, reduced waste generation, and enhanced scalability.

In terms of application potential, this compound could serve as a lead molecule for further drug development. Its unique structural features make it a versatile scaffold that can be modified to target specific biological pathways. For example, structural analogs of this compound could be designed to enhance their binding affinity to particular enzymes or receptors involved in diseases such as cancer or inflammation.

The field of computational chemistry has also played a significant role in the study of this compound. Advanced computational methods can predict the biological activity and interaction profiles of molecules before they are synthesized in the laboratory. These predictions can guide experimental efforts and help identify promising candidates for further investigation.

Moreover, green chemistry principles have been increasingly integrated into drug discovery processes. The synthesis of this compound likely adheres to these principles by minimizing hazardous waste and using environmentally friendly solvents. Such approaches are essential for ensuring sustainable practices in pharmaceutical research.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. This interdisciplinary approach allows for the rapid translation of laboratory findings into clinical applications. The study of compounds like this one exemplifies how basic research can lead to innovative therapeutic solutions.

In conclusion, the compound with CAS number 1114944-27-2 represents an exciting advancement in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery. By leveraging modern synthetic methods and computational tools, researchers can optimize its properties and develop new treatments for various diseases.